Mercury chloride (HgCl)
Mercury chloride (HgCl)
Mercuric chloride appears as an odorless white crystalline solid. Density 5.4 g / cm3. Melting point 277 °C. Slightly volatile at ordinary temperatures. Can be sublimed unchanged. Corrosive to the mucous membranes. Toxic by inhalation (dusts, etc.), ingestion, and skin absorption. Used in photography, disinfectants, wood preservatives, fungicides.
Mercury dichloride is a mercury coordination entity made up of linear triatomic molecules in which a mercury atom is bonded to two chlorines. Water-soluble, it is highly toxic. Once used in a wide variety of applications, including preserving wood and anatomical specimens, embalming and disinfecting, as an intensifier in photography, as a mordant for rabbit and beaver furs, and freeing gold from lead, its use has markedly declined as less toxic alternatives have been developed. It has a role as a sensitiser.
Mercury chloride (HgCl2) is a highly toxic compound that volatizes slightly at ordinary temperature and appreciably at 100 degrees C. It is corrosive to mucous membranes and used as a topical antiseptic and disinfectant. Mercuric chloride was used to disinfect wounds by Arab physicians in the Middle Ages but modern medicine has since deemed it unsafe for use.
Mercuric chloride is one of the most toxic chemical compounds of mercury, due to its high solubility in water. It is most often used as a laboratory reagent, and occasionally used to form amalgams with metals.
Mercury chloride (HgCl2). A highly toxic compound that volatizes slightly at ordinary temperature and appreciably at 100 degrees C. It is corrosive to mucous membranes and used as a topical antiseptic and disinfectant.
See also: Mercuric cation (has active moiety); Atropa belladonna; mercuric chloride (component of); Chelidonium majus; mercuric chloride (component of) ... View More ...
Mercury dichloride is a mercury coordination entity made up of linear triatomic molecules in which a mercury atom is bonded to two chlorines. Water-soluble, it is highly toxic. Once used in a wide variety of applications, including preserving wood and anatomical specimens, embalming and disinfecting, as an intensifier in photography, as a mordant for rabbit and beaver furs, and freeing gold from lead, its use has markedly declined as less toxic alternatives have been developed. It has a role as a sensitiser.
Mercury chloride (HgCl2) is a highly toxic compound that volatizes slightly at ordinary temperature and appreciably at 100 degrees C. It is corrosive to mucous membranes and used as a topical antiseptic and disinfectant. Mercuric chloride was used to disinfect wounds by Arab physicians in the Middle Ages but modern medicine has since deemed it unsafe for use.
Mercuric chloride is one of the most toxic chemical compounds of mercury, due to its high solubility in water. It is most often used as a laboratory reagent, and occasionally used to form amalgams with metals.
Mercury chloride (HgCl2). A highly toxic compound that volatizes slightly at ordinary temperature and appreciably at 100 degrees C. It is corrosive to mucous membranes and used as a topical antiseptic and disinfectant.
See also: Mercuric cation (has active moiety); Atropa belladonna; mercuric chloride (component of); Chelidonium majus; mercuric chloride (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
7546-30-7
VCID:
VC21184278
InChI:
InChI=1S/ClH.Hg/h1H;/q;+1/p-1
SMILES:
Cl[Hg]
Molecular Formula:
ClHg
Molecular Weight:
236.04 g/mol
Mercury chloride (HgCl)
CAS No.: 7546-30-7
Cat. No.: VC21184278
Molecular Formula: ClHg
Molecular Weight: 236.04 g/mol
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Specification
| Description | Mercuric chloride appears as an odorless white crystalline solid. Density 5.4 g / cm3. Melting point 277 °C. Slightly volatile at ordinary temperatures. Can be sublimed unchanged. Corrosive to the mucous membranes. Toxic by inhalation (dusts, etc.), ingestion, and skin absorption. Used in photography, disinfectants, wood preservatives, fungicides. Mercury dichloride is a mercury coordination entity made up of linear triatomic molecules in which a mercury atom is bonded to two chlorines. Water-soluble, it is highly toxic. Once used in a wide variety of applications, including preserving wood and anatomical specimens, embalming and disinfecting, as an intensifier in photography, as a mordant for rabbit and beaver furs, and freeing gold from lead, its use has markedly declined as less toxic alternatives have been developed. It has a role as a sensitiser. Mercury chloride (HgCl2) is a highly toxic compound that volatizes slightly at ordinary temperature and appreciably at 100 degrees C. It is corrosive to mucous membranes and used as a topical antiseptic and disinfectant. Mercuric chloride was used to disinfect wounds by Arab physicians in the Middle Ages but modern medicine has since deemed it unsafe for use. Mercuric chloride is one of the most toxic chemical compounds of mercury, due to its high solubility in water. It is most often used as a laboratory reagent, and occasionally used to form amalgams with metals. Mercury chloride (HgCl2). A highly toxic compound that volatizes slightly at ordinary temperature and appreciably at 100 degrees C. It is corrosive to mucous membranes and used as a topical antiseptic and disinfectant. See also: Mercuric cation (has active moiety); Atropa belladonna; mercuric chloride (component of); Chelidonium majus; mercuric chloride (component of) ... View More ... |
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| CAS No. | 7546-30-7 |
| Molecular Formula | ClHg |
| Molecular Weight | 236.04 g/mol |
| IUPAC Name | mercury(1+);chloride |
| Standard InChI | InChI=1S/ClH.Hg/h1H;/q;+1/p-1 |
| Standard InChI Key | RCTYPNKXASFOBE-UHFFFAOYSA-M |
| Impurities | Mercurous chloride |
| SMILES | Cl[Hg] |
| Canonical SMILES | [Cl-].[Hg+] |
| Boiling Point | 576 °F at 760 mmHg (EPA, 1998) 302 °C |
| Colorform | Colorless rhombic crystals or white powder White crystal or powder White orthombic crystals |
| Melting Point | 529 °F (EPA, 1998) 277 °C 276 °C |
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